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Compound of Interest

Compound Name:
1-(3-Bromo-4-

methoxyphenyl)ethanone

Cat. No.: B1268460 Get Quote

Essential Safety and Handling Guide for 1-(3-Bromo-
4-methoxyphenyl)ethanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 1-(3-
Bromo-4-methoxyphenyl)ethanone. Adherence to these procedures is critical for ensuring

laboratory safety and proper chemical management.

Hazard Identification and GHS Classification
1-(3-Bromo-4-methoxyphenyl)ethanone is a hazardous substance requiring careful handling

to mitigate risks. The following table summarizes its GHS classification.[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1-(3-Bromo-4-
methoxyphenyl)ethanone.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye Protection
Chemical splash

goggles
ANSI Z87.1 standard

Protects eyes from

splashes and vapors.

[2]

Face shield (in

addition to goggles)
-

Required when there

is a risk of significant

splash or exothermic

reaction.[2]

Hand Protection
Chemical-resistant

gloves

Nitrile or Neoprene

recommended

Protects skin from

absorption. Inspect

gloves before each

use and dispose of

them immediately

after contamination.[2]

Body Protection
Flame-resistant lab

coat
Fully buttoned

Protects against

splashes and potential

fire hazards.[2]

Footwear
Closed-toe, closed-

heel shoes
-

Prevents exposure

from spills.[2]

Respiratory Protection
NIOSH-approved

respirator
-

Use if engineering

controls (fume hood)

are insufficient or

during emergencies.

[2]

Engineering Controls

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_3_Bromopyridin_2_yl_ethanone.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_3_Bromopyridin_2_yl_ethanone.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_3_Bromopyridin_2_yl_ethanone.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_3_Bromopyridin_2_yl_ethanone.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_3_Bromopyridin_2_yl_ethanone.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_3_Bromopyridin_2_yl_ethanone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control Requirement

Ventilation

All work must be performed in a properly

functioning chemical fume hood to minimize

inhalation exposure.[2]

Emergency Equipment

An emergency eyewash station and safety

shower must be readily accessible in the

immediate work area.[2]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Experimental Workflow
The following diagram outlines the standard operating procedure for handling 1-(3-Bromo-4-
methoxyphenyl)ethanone from receipt to disposal.
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Workflow for Handling 1-(3-Bromo-4-methoxyphenyl)ethanone
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Caption: Workflow for Handling 1-(3-Bromo-4-methoxyphenyl)ethanone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1268460?utm_src=pdf-body-img
https://www.benchchem.com/product/b1268460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
All waste containing 1-(3-Bromo-4-methoxyphenyl)ethanone is considered hazardous and

must be disposed of in accordance with institutional and governmental regulations.

Waste Type Collection Procedure Disposal Method

Solid Waste

Collect contaminated lab

supplies (e.g., gloves, filter

paper) in a designated, sealed,

and labeled solid hazardous

waste container.[3]

Arrange for disposal through a

licensed environmental

management company. High-

temperature incineration is a

common method for

halogenated organic

compounds.[2][4]

Liquid Waste (Organic)

All brominated organic wastes

must be collected in a

dedicated, labeled container

for "Halogenated Organic

Waste". Do not mix with non-

halogenated organic waste.[3]

Disposal via a licensed

hazardous waste management

company.[4]

Liquid Waste (Aqueous)

Aqueous solutions containing

brominated compounds should

be treated as hazardous waste

and collected separately in a

labeled container.[3]

Neutralization with a reducing

agent like sodium bisulfite or

sodium thiosulfate may be

possible before disposal, but

always follow institutional

guidelines.[4] Otherwise,

dispose of as hazardous

waste.

Spill and Emergency Procedures
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Emergency Action

Minor Spill

Evacuate the immediate area.[2] Wear

appropriate PPE, including respiratory

protection.[2] Contain the spill using an inert

absorbent material (e.g., sand, vermiculite).[2]

Collect the absorbed material into a sealed,

labeled container for hazardous waste disposal.

[2]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[2]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[2]

Ingestion
Do NOT induce vomiting. Rinse mouth. Seek

immediate medical attention.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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